Cas no 1351618-27-3 (1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea)
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea
- Urea, N-(2-hydroxy-3-phenylpropyl)-N'-(2-methoxyethyl)-
- 1351618-27-3
- VU0536356-1
- F6200-1440
- AKOS024537930
-
- Inchi: 1S/C13H20N2O3/c1-18-8-7-14-13(17)15-10-12(16)9-11-5-3-2-4-6-11/h2-6,12,16H,7-10H2,1H3,(H2,14,15,17)
- InChI Key: QOXAAKAYLPNZTN-UHFFFAOYSA-N
- SMILES: N(CC(O)CC1=CC=CC=C1)C(NCCOC)=O
Computed Properties
- Exact Mass: 252.14739250g/mol
- Monoisotopic Mass: 252.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- Density: 1.127±0.06 g/cm3(Predicted)
- Boiling Point: 484.6±45.0 °C(Predicted)
- pka: 13.78±0.46(Predicted)
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6200-1440-2μmol |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-5μmol |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-10μmol |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-20μmol |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-1mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-2mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-3mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-4mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-5mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6200-1440-10mg |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea |
1351618-27-3 | 10mg |
$79.0 | 2023-09-09 |
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea
Introduction to 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea (CAS No. 1351618-27-3)
1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea, with the CAS number 1351618-27-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a hydroxy-substituted phenylpropyl group and a methoxyethyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.
The chemical structure of 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea can be represented as follows: the urea linkage connects a 2-hydroxy-3-phenylpropyl group to a 2-methoxyethyl group. The presence of the hydroxyl group in the phenylpropyl moiety and the methoxy group in the ethyl moiety imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various pharmaceutical formulations.
Recent studies have explored the biological activities of 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human peripheral blood mononuclear cells (PBMCs). This suggests that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea has also been investigated for its antioxidant activity. Free radicals and reactive oxygen species (ROS) are known to play a significant role in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative stress, making it a promising candidate for the development of antioxidant-based therapies.
The pharmacokinetic profile of 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea has also been studied to evaluate its suitability for clinical applications. Preclinical studies in animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These findings suggest that it may be developed into an effective oral medication for various therapeutic indications.
To further understand the mechanism of action of 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea, researchers have conducted molecular docking studies to investigate its interactions with key biological targets. These studies have revealed that the compound can bind to specific receptors and enzymes involved in inflammatory and oxidative stress pathways, providing insights into its potential therapeutic mechanisms.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for advancing the compound through the drug development pipeline and bringing it closer to market approval.
In conclusion, 1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea (CAS No. 1351618-27-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.
1351618-27-3 (1-(2-hydroxy-3-phenylpropyl)-3-(2-methoxyethyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)